Cas no 2680889-50-1 (Tert-butyl 5-bromo-6-methoxy-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: Tert-butyl 5-bromo-6-methoxy-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 2680889-50-1
• MF: C₁₅H₂₀BrNO₃
• MW: 342.228203773499
• CID: 5627879
• PubChem ID: 165936545
• Update Time: 2025-06-27

Tert-butyl 5-bromo-6-methoxy-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28297362
• 2680889-50-1
• tert-butyl 5-bromo-6-methoxy-1,2,3,4-tetrahydroquinoline-1-carboxylate
• Tert-butyl 5-bromo-6-methoxy-1,2,3,4-tetrahydroquinoline-1-carboxylate

• Inchi： 1S/C15H20BrNO3/c1-15(2,3)20-14(18)17-9-5-6-10-11(17)7-8-12(19-4)13(10)16/h7-8H,5-6,9H2,1-4H3
• InChI Key： LYINUYQFHZPDNQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1CCCN2C(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 341.06266g/mol
• Monoisotopic Mass: 341.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.8Ų

Additional information on Tert-butyl 5-bromo-6-methoxy-1,2,3,4-tetrahydroquinoline-1-carboxylate

Introduction to Tert-butyl 5-bromo-6-methoxy-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680889-50-1)

Tert-butyl 5-bromo-6-methoxy-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680889-50-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydroquinoline family, a class of heterocyclic molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromine substituent at the 5-position and a methoxy group at the 6-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug discovery efforts.

The synthesis of Tert-butyl 5-bromo-6-methoxy-1,2,3,4-tetrahydroquinoline-1-carboxylate involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the functionalization of a tetrahydroquinoline core, followed by selective bromination and methylation to introduce the desired substituents. The tert-butyl ester group at the carboxyl position enhances the stability of the molecule and provides a handle for further derivatization, allowing researchers to explore various pharmacophores and optimize biological activity.

Recent advancements in medicinal chemistry have demonstrated the potential of tetrahydroquinoline derivatives as inhibitors of key enzymes and receptors involved in various diseases. For instance, studies have shown that compounds with similar structural motifs can exhibit potent activity against enzymes such as tyrosine kinases and cytophilin D, which are implicated in cancer progression and neurodegenerative disorders. The bromine and methoxy substituents in Tert-butyl 5-bromo-6-methoxy-1,2,3,4-tetrahydroquinoline-1-carboxylate are particularly noteworthy, as they can modulate electronic properties and influence binding interactions with biological targets.

In vitro studies have revealed that this compound exhibits promising pharmacological properties when tested against various cellular models. Its ability to interact with specific protein targets suggests potential applications in the development of novel therapeutic agents. For example, research has indicated that derivatives of tetrahydroquinoline can disrupt signaling pathways associated with inflammation and oxidative stress, offering a new avenue for treating chronic inflammatory diseases and neurodegenerative conditions.

The tert-butyl ester functionality also plays a crucial role in determining the pharmacokinetic profile of Tert-butyl 5-bromo-6-methoxy-1,2,3,4-tetrahydroquinoline-1-carboxylate. Ester groups are known to enhance lipophilicity and improve membrane permeability, which can facilitate drug absorption and distribution within the body. Additionally, the carboxylate group can undergo hydrolysis to release a free carboxylic acid moiety, which may be beneficial for achieving sustained release or targeted delivery mechanisms.

The growing interest in heterocyclic compounds like tetrahydroquinolines has spurred innovation in synthetic methodologies aimed at improving yield and selectivity. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex tetrahydroquinoline derivatives with high precision. These advances have not only facilitated the synthesis of Tert-butyl 5-bromo-6-methoxy-1,2,3,4-tetrahydroquinoline-1-carboxylate but also paved the way for exploring new derivatives with enhanced biological activity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are increasingly exploring its use in agrochemicals and material science due to its unique structural properties. For instance, derivatives of tetrahydroquinoline have shown promise as intermediates in the synthesis of novel pesticides and herbicides that exhibit improved efficacy and environmental safety.

In conclusion, Tert-butyl 5-bromo-6-methoxy-1,2,3,4-tetrahydroquinoline-1-carboxylate represents a significant advancement in organic chemistry and medicinal research. Its well-defined structure and versatile reactivity make it an attractive scaffold for further exploration in drug discovery. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for a wide range of diseases.